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Compound of Interest
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Cat. No.: B1201645 Get Quote

Introduction

Laminaribiose (3-β-D-Glucopyranosyl-(1→3)-D-glucose) is a disaccharide that functions as a

powerful elicitor of plant defense responses.[1][2] As a structural component of β-1,3-glucans

found in the cell walls of oomycetes and fungi, it is recognized by the plant's innate immune

system as a Microbe-Associated Molecular Pattern (MAMP).[3] The perception of MAMPs by

cell surface Pattern Recognition Receptors (PRRs) initiates a signaling cascade known as

PAMP-Triggered Immunity (PTI), which constitutes the first line of inducible defense in plants.

[4][5]

Studying the effects of laminaribiose provides a controlled method to investigate the molecular

and cellular events of PTI without the interference of pathogen-secreted effectors. This allows

researchers to dissect the signaling pathway leading to the activation of defenses such as the

production of reactive oxygen species (ROS), reinforcement of the cell wall through callose

deposition, activation of mitogen-activated protein kinase (MAPK) cascades, and the

transcriptional reprogramming of defense-related genes. These application notes provide

detailed protocols for key assays used to quantify these defense responses.

Laminaribiose-Induced Signaling Pathway
The perception of β-glucans like laminaribiose or its polymer laminarin at the plasma

membrane triggers a rapid signaling cascade. While the well-known LysM-receptor kinase

CERK1 is essential for chitin signaling, its role in β-glucan perception is less conserved and

can be species-dependent. In some plants, perception is CERK1-independent, suggesting the
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involvement of other, yet to be fully characterized, receptor systems. Following perception, the

signal is transduced intracellularly, leading to the activation of downstream defense responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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